Cas no 73177-33-0 (2-Methyl-1H-indole-6-carboxylic acid)

2-Methyl-1H-indole-6-carboxylic acid structure
73177-33-0 structure
Product Name:2-Methyl-1H-indole-6-carboxylic acid
CAS No:73177-33-0
MF:C10H9NO2
MW:175.183962583542
MDL:MFCD13178486
CID:1031860
PubChem ID:12620826
Update Time:2025-04-20

2-Methyl-1H-indole-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-methyl-1H-Indole-6-carboxylic acid
    • methyl indole-6-carboxylic acid
    • DTOBYAWCBMAUQH-UHFFFAOYSA-N
    • 1365AC
    • FCH1149035
    • SB14914
    • AX8218287
    • 1H-?Indole-?6-?carboxylic acid, 2-?methyl-
    • 2-Methyl-1H-indole-6-carboxylic acid
    • MDL: MFCD13178486
    • Inchi: 1S/C10H9NO2/c1-6-4-7-2-3-8(10(12)13)5-9(7)11-6/h2-5,11H,1H3,(H,12,13)
    • InChI Key: DTOBYAWCBMAUQH-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC2C=C(C)NC=2C=1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 217
  • XLogP3: 2
  • Topological Polar Surface Area: 53.1

2-Methyl-1H-indole-6-carboxylic acid Pricemore >>

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abcr
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